Cas no 1932709-05-1 ((1R,2R)-2-(1-ethyl-1H-pyrazol-4-yl)oxycyclohexan-1-ol)

• Product Name: (1R,2R)-2-(1-ethyl-1H-pyrazol-4-yl)oxycyclohexan-1-ol
• CAS No: 1932709-05-1
• MF: C₁₁H₁₈N₂O₂
• MW: 210.272822856903
• MDL: MFCD30499547
• CID: 5221246
• PubChem ID: 102732702
• Update Time: 2025-06-12

(1R,2R)-2-(1-ethyl-1H-pyrazol-4-yl)oxycyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol, 2-[(1-ethyl-1H-pyrazol-4-yl)oxy]-, (1R,2R)-
• (1R,2R)-2-(1-ethyl-1H-pyrazol-4-yl)oxycyclohexan-1-ol

• MDL： MFCD30499547
• Inchi： 1S/C11H18N2O2/c1-2-13-8-9(7-12-13)15-11-6-4-3-5-10(11)14/h7-8,10-11,14H,2-6H2,1H3/t10-,11-/m1/s1
• InChI Key： LECPBLJFNWXMAK-GHMZBOCLSA-N
• SMILES： [C@@H]1(O)CCCC[C@H]1OC1=CN(CC)N=C1

Additional information on (1R,2R)-2-(1-ethyl-1H-pyrazol-4-yl)oxycyclohexan-1-ol

Comprehensive Overview of (1R,2R)-2-(1-ethyl-1H-pyrazol-4-yl)oxycyclohexan-1-ol (CAS No. 1932709-05-1)

The compound (1R,2R)-2-(1-ethyl-1H-pyrazol-4-yl)oxycyclohexan-1-ol (CAS No. 1932709-05-1) is a chiral cyclohexanol derivative with a pyrazole moiety, which has garnered significant interest in pharmaceutical and agrochemical research. Its unique structural features, including the 1-ethyl-1H-pyrazol-4-yl group and the cyclohexan-1-ol backbone, make it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting G-protein-coupled receptors (GPCRs) and enzyme inhibitors, aligning with the growing demand for precision medicine.

In recent years, the scientific community has focused on chiral synthesis and stereoselective reactions, with (1R,2R)-2-(1-ethyl-1H-pyrazol-4-yl)oxycyclohexan-1-ol serving as a key example. Its enantiopure form is critical for achieving high selectivity in biological applications, a topic frequently searched in AI-driven drug design platforms. The compound's CAS No. 1932709-05-1 is often queried in databases like SciFinder and Reaxys, reflecting its relevance in high-throughput screening and medicinal chemistry workflows.

From a synthetic perspective, the ether linkage between the pyrazole and cyclohexanol rings offers stability under physiological conditions, a feature highly valued in prodrug development. This aligns with trending searches on "improved drug bioavailability" and "metabolically stable scaffolds". Additionally, the ethyl group on the pyrazole nitrogen enhances lipophilicity, a property debated in forums discussing blood-brain barrier permeability—a hot topic in neurological disorder research.

Environmental and green chemistry considerations are also driving interest in this compound. Researchers are investigating catalytic asymmetric synthesis routes for (1R,2R)-2-(1-ethyl-1H-pyrazol-4-yl)oxycyclohexan-1-ol to reduce waste, responding to queries like "sustainable chiral synthesis". Its low ecotoxicity profile (as per preliminary studies) makes it a candidate for agrochemical applications, particularly in crop protection formulations—a sector experiencing exponential growth due to climate change concerns.

Analytical characterization of CAS No. 1932709-05-1 often involves HPLC chiral separation and X-ray crystallography, techniques frequently searched alongside "absolute configuration determination". The compound's crystalline properties are noteworthy, as they impact formulation stability—a priority in pharmaceutical manufacturing discussions. Recent patents highlight its utility in kinase inhibitor designs, connecting it to trending oncology research.

In conclusion, (1R,2R)-2-(1-ethyl-1H-pyrazol-4-yl)oxycyclohexan-1-ol represents a multifaceted tool for modern chemistry. Its intersection with drug discovery, sustainable synthesis, and material science ensures continued relevance in both academic and industrial settings, addressing pressing questions in structure-activity relationships and molecular design.